Cas no 1824058-81-2 (2,5-Difluoro-4-(methylthio)pyridine)

• Product Name: 2,5-Difluoro-4-(methylthio)pyridine
• CAS No: 1824058-81-2
• MF: C₆H₅F₂NS
• MW: 161.17
• CID: 5081390
• Update Time: 2025-06-08

2,5-Difluoro-4-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-4-(methylthio)pyridine

• Inchi： 1S/C6H5F2NS/c1-10-5-2-6(8)9-3-4(5)7/h2-3H,1H3
• InChI Key： GVVSJCBPAZTNNU-UHFFFAOYSA-N
• SMILES： S(C)C1C(F)=CN=C(F)C=1

Additional information on 2,5-Difluoro-4-(methylthio)pyridine

Recent Advances in the Application of 2,5-Difluoro-4-(methylthio)pyridine (CAS: 1824058-81-2) in Chemical Biology and Pharmaceutical Research

The compound 2,5-Difluoro-4-(methylthio)pyridine (CAS: 1824058-81-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This heterocyclic compound, characterized by its difluoro and methylthio substituents, has been explored as a versatile building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

One of the key areas of research involving 2,5-Difluoro-4-(methylthio)pyridine is its application in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of this pyridine derivative into inhibitor scaffolds has shown promising results in enhancing selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against specific tyrosine kinases, with improved pharmacokinetic profiles compared to earlier analogs.

Beyond its role in kinase inhibition, 2,5-Difluoro-4-(methylthio)pyridine has also been investigated for its antimicrobial properties. Researchers have synthesized novel analogs of this compound and evaluated their efficacy against drug-resistant bacterial strains. Preliminary findings suggest that these derivatives disrupt bacterial cell wall synthesis, offering a potential avenue for combating antibiotic resistance. A recent preprint on bioRxiv detailed the synthesis and in vitro testing of several such analogs, with some showing broad-spectrum activity against Gram-positive pathogens.

The synthetic versatility of 2,5-Difluoro-4-(methylthio)pyridine further extends to its use in click chemistry and bioconjugation. Its reactive sites allow for efficient modification, making it a valuable tool for labeling biomolecules or constructing complex drug-delivery systems. A 2024 study in Angewandte Chemie highlighted its utility in the development of fluorogenic probes for real-time imaging of enzymatic activity, showcasing its potential in diagnostic applications.

Despite these advancements, challenges remain in optimizing the bioavailability and toxicity profiles of compounds derived from 2,5-Difluoro-4-(methylthio)pyridine. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, a collaborative effort between academic and industrial researchers is currently exploring prodrug approaches to enhance the solubility and tissue distribution of these molecules.

In conclusion, 2,5-Difluoro-4-(methylthio)pyridine (CAS: 1824058-81-2) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from targeted therapies to diagnostic tools. Continued investigation into its pharmacological properties and synthetic applications is expected to yield further breakthroughs in the coming years.